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Compound of Interest

Compound Name: Eupalin
CAS No.: 29617-75-2
Cat. No.: B12785242

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Abstract

Eupalin, a naturally occurring flavonol, has garnered interest within the scientific community for
its potential therapeutic properties. This technical guide provides a comprehensive overview of
the chemical characteristics of Eupalin, including its structure and physicochemical properties.
It details established experimental protocols for its isolation and biological evaluation, and
explores the key signaling pathways it is known to modulate. This document is intended to
serve as a valuable resource for researchers and professionals engaged in the fields of natural
product chemistry, pharmacology, and drug development.

Chemical Characteristics

Eupalin is classified as a flavonol, a class of flavonoids known for their antioxidant properties.
Chemically, it is the 3-O-rhamnoside of eupalitin.[1]

Chemical Structure and Identifiers

o IUPAC Name: 5-Hydroxy-2-(4-hydroxyphenyl)-6,7-dimethoxy-3-(3,4,5-trihydroxy-6-
methyloxan-2-yl)oxychromen-4-one[1]
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e CAS Number: 29617-75-2[1][2]
e Molecular Formula: C23H24011[1][2][3][4]

e Synonyms: Eupalin, T9YV6RMN56, NSC-134057[2]

Physicochemical Properties

A summary of the key physicochemical properties of Eupalin is presented in the table below.

Property Value Source
Molecular Weight 476.43 g/mol [11[3]
Exact Mass 476.13186158 Da [2][5]
XlogP 15 [4][5]
Topological Polar Surface Area
bolog 164 A2 [5]

(TPSA)
Hydrogen Bond Donor Count 6 PubChem
Hydrogen Bond Acceptor

11 PubChem
Count
Rotatable Bond Count 5 PubChem

Experimental Protocols

This section details the methodologies for the isolation of Eupalin from its natural source and
standard in vitro assays to evaluate its biological activities.

Isolation of Eupalin from Eupatorium ligustrinum

Eupalin can be isolated from the aerial parts of Eupatorium ligustrinum. A general
chromatographic approach is outlined below.

Workflow for Eupalin Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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